Cas no 53281-61-1 (2-Butyne, 1,1-diethoxy-4-methoxy-)

• Product name: 2-Butyne, 1,1-diethoxy-4-methoxy-
• CAS No: 53281-61-1
• MF: C₉H₁₆O₃
• MW: 172.22154
• CID: 357652
• PubChem ID: 10910021

2-Butyne, 1,1-diethoxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butyne, 1,1-diethoxy-4-methoxy-
• 1,1-diethoxy-4-methoxybut-2-yne
• DTXSID60448000
• 53281-61-1

• Inchi： InChI=1S/C9H16O3/c1-4-11-9(12-5-2)7-6-8-10-3/h9H,4-5,8H2,1-3H3
• InChI Key： RPHVAZTVNMEAPX-UHFFFAOYSA-N
• SMILES： C(OC(OCC)C#CCOC)C

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69